Cas no 17606-93-8 (1-Cyclooctene-1-carboxylicacid, 7-oxo-)

• Product Name: 1-Cyclooctene-1-carboxylicacid, 7-oxo-
• CAS No: 17606-93-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 234774
• PubChem ID: 5381511
• Update Time: 2025-04-19

1-Cyclooctene-1-carboxylicacid, 7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclooctene-1-carboxylicacid, 7-oxo-
• (1E)-7-oxocyclooctene-1-carboxylic acid
• 7-Oxo-1-cycloocten-carbonsaeure
• 17606-93-8
• NSC119496
• NSC-119496

• Inchi： 1S/C9H12O3/c10-8-5-3-1-2-4-7(6-8)9(11)12/h4H,1-3,5-6H2,(H,11,12)/b7-4+
• InChI Key： OGFYPNCPFHPVII-QPJJXVBHSA-N
• SMILES： O=C1CC(C(=O)O)=CCCCC1 |c:6|

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 342.3°Cat760mmHg
• Flash Point: 175°C
• Refractive Index: 1.513
• PSA: 54.37000
• LogP: 1.53060